Cas no 921536-07-4 (5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide
• CAS No: 921536-07-4
• MF: C₁₄H₁₃ClN₂O₃S₂
• MW: 356.847619771957
• CID: 6616378
• PubChem ID: 41342444
• Update Time: 2025-06-20

5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(1-ethyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide
• 5-chloro-N-(1-ethyl-2-oxo-3H-indol-5-yl)thiophene-2-sulfonamide
• 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide
• AKOS024631951
• F2256-0044
• 921536-07-4

• Inchi： 1S/C14H13ClN2O3S2/c1-2-17-11-4-3-10(7-9(11)8-13(17)18)16-22(19,20)14-6-5-12(15)21-14/h3-7,16H,2,8H2,1H3
• InChI Key： HVCJVAQSMFLTCL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NC1C=CC2=C(C=1)CC(N2CC)=O)(=O)=O

Computed Properties

• Exact Mass: 356.0056123g/mol
• Monoisotopic Mass: 356.0056123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Additional information on 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide

5-Chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide (CAS No. 921536-07-4): A Comprehensive Overview

5-Chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide (CAS No. 921536-07-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide is composed of a thiophene ring linked to an indole derivative through a sulfonamide group. The presence of the chloro substituent and the ethyl group on the indole ring contributes to its distinct physicochemical properties and biological activity. These structural elements are crucial for its interactions with biological targets and its potential as a lead compound in drug discovery.

Recent studies have highlighted the potential of 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by selectively inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 5-chloro-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. A study published in the International Journal of Cancer reported that 5-chloro-N-(1-ethyl-2-oxy)-thiophene-derived compounds effectively inhibited the growth of various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic properties of 5-chloro-N-(1-Ethyl)-based compounds have also been extensively studied. These compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making them suitable candidates for further development as therapeutic agents. Research has shown that they have good oral bioavailability and can penetrate biological membranes effectively, which is essential for their therapeutic efficacy.

In terms of safety and toxicity, preliminary studies suggest that 5-chloro-N-(1-Ethyl)-based compounds have a favorable safety profile at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate their safety and efficacy in humans. Ongoing clinical trials are aimed at assessing the safety and pharmacokinetics of these compounds in healthy volunteers and patients with specific diseases.

The potential applications of 5-chloro-N-(1-Ethyl)-based compounds extend beyond their direct therapeutic effects. They are also being explored as tools for understanding the underlying mechanisms of various diseases. For instance, these compounds can be used to study the role of specific enzymes and signaling pathways in disease progression, providing valuable insights for the development of novel therapeutic strategies.

In conclusion, 5-chloro-N-(1-Ethyl)-based compounds represent a promising class of molecules with diverse therapeutic potential. Their unique structural features and biological activities make them attractive candidates for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As research continues to advance, it is likely that these compounds will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.